Cas no 140706-22-5 (Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-)

Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)- structure
140706-22-5 structure
Product Name:Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
CAS No:140706-22-5
MF:C13H17NO
MW:203.280183553696
CID:1296258
Update Time:2024-08-03

Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (S)-
    • Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(4-methylphenyl)-, (4S)-
    • Inchi: 1S/C13H17NO/c1-9(2)12-8-15-13(14-12)11-6-4-10(3)5-7-11/h4-7,9,12H,8H2,1-3H3/t12-/m1/s1
    • InChI Key: GWBCAXJRDOOHEB-GFCCVEGCSA-N
    • SMILES: O1C[C@H](C(C)C)N=C1C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 203.13111

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 301.1±21.0 °C(Predicted)
  • PSA: 21.59
  • pka: 4.87±0.70(Predicted)
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